7-Bromo-5-chloro-3-methyl-1-benzofuran-2-carbaldehyde

• IUPAC Name: 7-bromo-5-chloro-3-methyl-1-benzofuran-2-carbaldehyde
• InChI: InChI=1S/C10H6BrClO2/c1-5-7-2-6(12)3-8(11)10(7)14-9(5)4-13/h2-4H,1H3
• InChI Key: DNTMITPDHZXKNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2Br)Cl)C=O
• Molecular Formula: C10H6BrClO2
• Molecular Weight: 273.51 g/mol

Description

“7-Bromo-5-chloro-3-methyl-1-benzofuran-2-carbaldehyde” is a benzofuran derivative. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. They have attracted considerable attention in the fields of drug invention and development.

Synthesis Analysis

Benzofuran derivatives have been synthesized using various methods. For instance, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade. Another benzofuran ring is constructed by proton quantum tunneling, which has not only fewer side reactions but also high yield, which is conducive to the construction of complex benzofuran ring systems.

Future Directions

Benzofuran compounds, including “7-Bromo-5-chloro-3-methyl-1-benzofuran-2-carbaldehyde”, have potential applications in many aspects, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease. Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents.